N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide

• IUPAC Name: N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C17H20N4O4/c1-2-20-11-13(10-18-20)16-15(7-4-8-25-16)19-17(22)12-5-3-6-14(9-12)21(23)24/h3,5-6,9-11,15-16H,2,4,7-8H2,1H3,(H,19,22)/t15-,16+/m1/s1
• InChI Key: GGXZXTRECZAWLY-CVEARBPZSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C(CCCO2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCN1C=C(C=N1)[C@H]2[C@@H](CCCO2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as LY294002 and is a potent inhibitor of phosphoinositide 3-kinases (PI3Ks), which are enzymes that play an important role in various cellular processes.

Mechanism of Action

The mechanism of action of N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide involves the inhibition of PI3Ks. PI3Ks are enzymes that play a crucial role in various cellular processes such as cell growth, proliferation, and survival. By inhibiting the activity of PI3Ks, this compound can modulate these cellular processes and potentially have therapeutic applications.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activation of AKT, a downstream effector of PI3Ks, and modulate the activity of other signaling pathways such as MAPK/ERK and JAK/STAT. These effects can have significant implications in various diseases such as cancer, where dysregulation of these pathways is common.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide in lab experiments are its potent inhibitory activity against all class I PI3K isoforms and its ability to modulate multiple signaling pathways. However, its limitations include its potential off-target effects and the need for careful optimization of experimental conditions to achieve specific effects.

Future Directions

There are several future directions for the use of N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide in scientific research. One potential direction is the development of more specific and potent inhibitors of PI3Ks that can be used in clinical settings. Another direction is the investigation of the role of PI3Ks in various diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to elucidate the potential off-target effects and limitations of using this compound in lab experiments.

Synthesis Methods

The synthesis of N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide involves several steps. The first step involves the reaction of 3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with (2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-amine to yield the desired product.

Scientific Research Applications

N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide has been extensively used in scientific research as a tool to study the role of PI3Ks in various cellular processes. It has been shown to inhibit the activity of all class I PI3K isoforms, making it a valuable tool for studying the role of PI3Ks in various diseases such as cancer, diabetes, and inflammation.